Cas no 1805423-80-6 (2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde)

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a pyridine core functionalized with an aminomethyl group, a difluoromethyl substituent, an iodine atom, and a formyl group. The presence of multiple reactive sites, including the aldehyde and primary amine, makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or agrochemicals. The difluoromethyl group enhances metabolic stability, while the iodine atom offers opportunities for further derivatization via cross-coupling reactions. Its well-defined structure and high purity ensure reproducibility in research and industrial applications, such as medicinal chemistry or material science. The compound’s balanced reactivity and stability make it suitable for controlled functionalization under mild conditions.

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde structure

1805423-80-6 structure

Product Name:2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde

CAS No:1805423-80-6

MF:C₈H₇F₂IN₂O

MW:312.055260896683

CID:4804234

Update Time:2025-10-24

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde
- Inchi： 1S/C8H7F2IN2O/c9-8(10)7-4(3-14)5(11)2-13-6(7)1-12/h2-3,8H,1,12H2
- InChI Key： RKYQMZUEVQXSMM-UHFFFAOYSA-N
- SMILES： IC1=CN=C(CN)C(C(F)F)=C1C=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 0.5
Topological Polar Surface Area: 56

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021205-250mg	2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde	1805423-80-6	95%	250mg	$1,038.80	2022-04-01
Alichem	A029021205-500mg	2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde	1805423-80-6	95%	500mg	$1,634.45	2022-04-01
Alichem	A029021205-1g	2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde	1805423-80-6	95%	1g	$2,895.00	2022-04-01

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Related Literature

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Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde

2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde

The compound 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde (CAS No. 1805423-80-6) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of medicinal chemistry, materials science, and analytical chemistry due to its unique properties and potential applications. The molecule features a pyridine ring as its core structure, with substituents at positions 2, 3, 4, and 5. These substituents include an aminomethyl group (-CH₂NH₂), a difluoromethyl group (-CHF₂), and an iodine atom (I), along with a carboxaldehyde group (-CHO) at position 4.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyridine ring system while maintaining high stereochemical integrity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in various therapeutic areas. For example, the iodine substituent can serve as a leaving group in nucleophilic substitution reactions, facilitating the incorporation of bioactive moieties. Additionally, the carboxaldehyde group can participate in condensation reactions, such as the formation of imines or hydrazones, which are common in drug design.

Recent studies have highlighted the importance of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde in materials science, particularly in the development of advanced materials for electronic applications. The fluorinated methyl group contributes to the molecule's electronic properties, making it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

In terms of analytical chemistry, this compound has been utilized as a sensitive probe for detecting specific analytes in complex matrices. The carboxaldehyde group's reactivity makes it suitable for derivatization reactions, enabling selective detection of amino acids or other biomolecules. Recent advancements in mass spectrometry techniques have further enhanced the utility of this compound as an analytical tool.

The toxicity and environmental impact of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde have also been subjects of recent research. Studies indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards non-cancerous cells under physiological conditions. This suggests potential applications in targeted drug delivery systems where selective cytotoxicity is desired.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying this compound's activity and explore its potential for industrial-scale production. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and expand its range of applications.